Cas no 869079-21-0 (8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione)

8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione structure

869079-21-0 structure

Product Name:8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione

CAS No:869079-21-0

MF:C₂₆H₂₅NO₆

MW:447.47980761528

CID:5803215

PubChem ID:16450219

Update Time:2023-11-21

8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione Chemical and Physical Properties

Names and Identifiers

- 8'-(azepan-1-ylmethyl)-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione
- 8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione
- AKOS002049611
- STL033556
- 869079-21-0
- F1861-0165
- 8'-(azepan-1-ylmethyl)-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione
- 8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione
- Inchi： 1S/C26H25NO6/c1-31-22-8-6-7-16-13-19(26(30)33-24(16)22)18-14-23(29)32-25-17(18)9-10-21(28)20(25)15-27-11-4-2-3-5-12-27/h6-10,13-14,28H,2-5,11-12,15H2,1H3
- InChI Key： DRIJSUQIIIDMSF-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C(=O)OC3C(=CC=CC=3C=2)OC)C2=CC=C(C(=C12)CN1CCCCCC1)O)=O

Computed Properties

Exact Mass: 447.16818752g/mol
Monoisotopic Mass: 447.16818752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 814
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 85.3Å²

8'-(azepan-1-yl)methyl-7'-hydroxy-8-methoxy-2H,2'H-3,4'-bichromene-2,2'-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1861-0165-2μmol	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1861-0165-5μmol	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1861-0165-10μmol	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1861-0165-20μmol	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1861-0165-1mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1861-0165-2mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1861-0165-3mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1861-0165-4mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1861-0165-5mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1861-0165-10mg	8'-[(azepan-1-yl)methyl]-7'-hydroxy-8-methoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione	869079-21-0	90%+	10mg	$79.0	2023-05-17